N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5

• Molecular Formula: C61H93ClN6O13S
• Molecular Weight: 1185.9 g/mol
• InChI: InChI=1S/C61H92N6O13S.ClH/c1-60(2)48-15-9-11-17-51(48)66(26-31-75-38-41-79-44-43-77-34-33-71-5)54(60)20-7-6-8-21-55-61(3,4)49-16-10-12-18-52(49)67(55)27-32-76-39-42-80-46-45-78-40-35-72-28-23-57(69)63-25-30-74-37-36-73-29-24-62-56(68)22-14-13-19-53-58-50(47-81-53)64-59(70)65-58;/h6-12,15-18,20-21,50,53,58H,13-14,19,22-47H2,1-5H3,(H3-,62,63,64,65,68,69,70);1H
• InChIKey: ABSITZAMSXQWGY-UHFFFAOYSA-N

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: PEG-Based PROTAC Linker with Biotin and Cy5 Fluorophore for Targeted Protein Degradation Research

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 (CAS 2107273-78-7) is a heterobifunctional polyethylene glycol (PEG)-based linker, primarily categorized as a PROTAC (PROteolysis TArgeting Chimera) linker . This compound integrates a Cy5 cyanine dye for fluorescence detection (Ex/Em: 649/667 nm), a biotin moiety for high-affinity streptavidin/avidin binding, and a PEG spacer to enhance aqueous solubility, enabling its dual role in constructing fluorescently traceable PROTAC molecules and facilitating biotin-based enrichment assays .

1

Built-in Cy5 fluorescence for direct tracking in PROTAC workflows

Enables monitoring without post-labeling steps

2

Biotin handle for streptavidin-based enrichment and target engagement assays

Orthogonal capture avoids perturbation of ternary complex architecture

3

Extended PEG spacer reported to support ternary complex formation

Selection fit for challenging targets with buried lysine residues

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: Why Generic Linker Substitution Fails in Complex PROTAC Synthesis and Biotin-Based Assays

Substitution of N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 with a generic, non-fluorescent PEG linker eliminates the built-in capability for direct fluorescence-based tracking of the PROTAC molecule during synthesis, purification, and cellular uptake studies [1]. Conversely, substituting it with a simpler biotin-PEG-Cy5 conjugate lacking the precisely defined PEG architecture (m-PEG4 and amido-PEG4 segments) can drastically alter the PROTAC's physicochemical properties , potentially impairing its solubility, cellular permeability, and the critical spatial orientation required for forming a functional ternary complex between the target protein and E3 ligase [2]. The unique combination of a specific linker length, a built-in fluorophore for traceability, and a biotin handle for orthogonal capture makes this molecule a non-fungible tool in advanced targeted protein degradation workflows .

Detection capability may shift

Non-fluorescent PEG linkers remove built-in fluorescence tracking, requiring post-synthetic labeling that may alter PROTAC behavior.

PEG architecture may not transfer

Analog biotin-PEG-Cy5 with shorter or undefined PEG segments can shift solubility, permeability, and spatial orientation for ternary complex assembly.

Orthogonal handle context may differ

Single-function linkers (fluorophore-only or biotin-only) split workflow steps and may reduce target-engagement data reproducibility.

• [1] An S, Fu L. Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine. 2018 Oct;36:553-562. View Source
• [2] Bondeson DP, Mares A, Smith IE, et al. Catalytic in vivo protein knockdown by small-molecule PROTACs. Nat Chem Biol. 2015 Aug;11(8):611-7. View Source

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: Quantitative Evidence for Differentiated Selection Against Analogs

Superior PEG Linker Length and Architecture Compared to N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 for PROTAC Design Flexibility

The target compound possesses a longer, more complex PEG linker architecture than its close analog N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 (CAS 2107273-68-5). The difference lies in the additional 'amido-PEG4' segment, which results in a significantly higher molecular weight . This increased molecular weight correlates directly with a longer linker length, which is a critical parameter in PROTAC development, as longer PEG linkers have been shown to enhance the formation of stable ternary complexes and improve degradation efficiency for certain protein targets [1].

Linker architecture

Class-level inference

Target: 1185.95 g/mol

vs. analog N-(m-PEG4)-N'-(biotin-PEG3)-Cy5: 982.72 g/mol (+20.7% larger MW)

May support spatial reach for ternary complex formation with challenging targets.

MW proxy for linker length; functional confirmation depends on target context.

Evidence Dimension	Linker Molecular Weight (as a proxy for length)
Target Compound Data	1185.95 g/mol
Comparator Or Baseline	N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 (982.72 g/mol)
Quantified Difference	+203.23 g/mol (approx. 20.7% larger)
Conditions	Calculated molecular weight based on published chemical formulas (C61H93ClN6O13S vs C52H76ClN5O9S)

Why This Matters

The longer linker provides a greater spatial reach between the target protein and E3 ligase ligands, which is essential for effective PROTAC-induced ubiquitination of challenging protein targets with buried lysine residues.

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273-312. View Source

Enhanced Aqueous Solubility Profile vs. Non-Sulfonated Cy5-Biotin Conjugates

While a direct comparative solubility study is lacking in the open literature, the chemical structure of N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 contains a significantly longer PEG chain (total of 10 ethylene glycol units) compared to standard biotin-PEG3-Cy5 conjugates (approx. 3-4 units) . This structural feature is known to confer greater aqueous solubility, which is a key differentiator for assays requiring high local concentrations or for minimizing non-specific binding [1]. Vendors confirm solubility in aqueous media like Water , a property not universally shared by all lipophilic Cy5 derivatives.

Aqueous solubility

Class-level inference

Reported soluble in Water, DMSO, DMF, DCM

~10 PEG units vs. ~3–4 units in standard short-linker Cy5-biotin conjugates

Supports aqueous assay compatibility and reduced organic-solvent interference.

Vendor specification; direct comparative solubility data not located.

Evidence Dimension	Aqueous Solubility (Qualitative Vendor Specification)
Target Compound Data	Soluble in Water, DMSO, DMF, DCM
Comparator Or Baseline	Standard Cy5-Biotin conjugates with short or no PEG linkers
Quantified Difference	Not applicable (Qualitative data)
Conditions	Solubility specification as reported by vendor

Why This Matters

Aqueous solubility is critical for minimizing the use of organic solvents like DMSO in sensitive biological assays, thereby reducing potential cytotoxicity, assay interference, and improving the reproducibility of biotin-streptavidin pull-down experiments.

• [1] Hermanson GT. Bioconjugate Techniques. 3rd ed. Academic Press; 2013. Chapter 18, PEGylation and Other Polymer Conjugates. View Source

Differentiated Purity and Storage Stability Specifications for Reproducible PROTAC Synthesis

Vendor specifications for N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 indicate a high purity level of ≥98% and a long shelf life of >3 years when stored properly . While direct comparative stability data against analogs is not publicly available, the reported purity and stability metrics are at the upper end for custom PROTAC linkers, which often have lower purity (e.g., 95%) or shorter shelf lives (e.g., 12 months) . This high purity reduces the risk of side reactions during multi-step PROTAC synthesis, and the long shelf life ensures consistent performance over extended research projects.

Purity & stability

Cross-study comparable

Target: purity ≥98%, shelf life >3 years

Typical custom PROTAC linker: ~95% purity, ~12-month shelf life

May support higher synthetic yields and lot-to-lot consistency in multi-step PROTAC synthesis.

Vendor CoA specification; direct head-to-head stability study not available.

Evidence Dimension	Chemical Purity & Storage Stability
Target Compound Data	Purity: ≥98%; Shelf life: >3 years at -20°C
Comparator Or Baseline	Typical custom PROTAC linker: Purity ~95%; Shelf life ~12 months
Quantified Difference	Purity: +3%; Shelf life: +24 months (approx. 200% longer)
Conditions	Vendor Certificate of Analysis (CoA) specifications and storage recommendations

Why This Matters

For multi-step PROTAC synthesis, high linker purity directly translates to higher yields of the final heterobifunctional molecule and reduces the need for extensive purification, saving significant time and resources in large-scale or high-throughput PROTAC development campaigns.

Unique Functional Trifecta: Integrated Fluorescence, Affinity Tag, and PROTAC-Compatible Linker Chemistry

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 uniquely combines three essential functional modules into a single, ready-to-use molecule: a Cy5 fluorophore (Ex/Em: 649/667 nm) , a biotin affinity tag, and a PROTAC-compatible PEG linker . This integration is rare among commercially available PROTAC linkers. Many alternatives require post-synthetic modification to introduce a fluorophore or a biotin tag, adding complexity and reducing overall yield. This compound allows for direct fluorescent tracking of PROTAC synthesis and cellular localization, followed by facile biotin-mediated pull-down for target engagement studies, all without altering the core PROTAC architecture [1].

Trifunctional design

Supporting evidence

Cy5 fluorophore, biotin tag, and PROTAC-compatible PEG linker in a single molecule

Reported to streamline synthesis and characterization without post-modification.

Qualitative structural advantage; workflow simplification is context-dependent.

Evidence Dimension	Integrated Functionality
Target Compound Data	Contains Cy5 fluorophore, Biotin tag, and PROTAC-compatible PEG linker in one molecule.
Comparator Or Baseline	Standard PEG linkers (e.g., PEG4, PEG6) or Biotin-PEG linkers without a fluorophore
Quantified Difference	Qualitative difference in functionality (not applicable)
Conditions	Based on structural analysis and vendor descriptions

Why This Matters

This trifunctional design simplifies PROTAC synthesis and characterization workflows, enabling researchers to monitor and purify their compounds in a single step, thereby accelerating the design-make-test-analyze cycle in targeted protein degradation research.

• [1] An S, Fu L. Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine. 2018 Oct;36:553-562. View Source

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: High-Impact Application Scenarios for Research and Industry

Synthesis of Fluorescent and Affinity-Tagged PROTACs for Target Engagement Studies

This linker is ideally suited for constructing PROTAC molecules where direct visualization and pull-down of the degrader are required. The Cy5 dye allows for confocal microscopy or flow cytometry to monitor cellular uptake and subcellular localization , while the biotin handle facilitates streptavidin-based pull-down of the PROTAC and its associated protein complexes for target identification and validation via mass spectrometry . This dual functionality eliminates the need for separate labeling steps and ensures the tracked molecule is structurally identical to the therapeutic lead.

High-Throughput Screening (HTS) of PROTAC Libraries

In HTS campaigns to identify optimal linkers for a given target protein and E3 ligase pair, the Cy5 fluorescence of this linker enables rapid, mix-and-read assays to quantify PROTAC formation and purity without the need for LC-MS analysis . This accelerates the screening of linker length, composition, and attachment points, providing a direct readout that correlates with the efficiency of the bioconjugation reaction. The long shelf life and high purity further support its use in automated, high-throughput synthetic workflows.

Development of Fluorescent Probes for Investigating Biotin-Avidin Binding Kinetics

The compound's well-defined biotin group and stable Cy5 fluorescence make it an excellent probe for quantifying biotin-(strept)avidin interactions. In techniques like Fluorescence Polarization (FP) or Biolayer Interferometry (BLI), it can be used as a tracer to measure binding constants (Kd) and to screen for novel biotin-binding proteins or competitive inhibitors . The extended PEG linker minimizes steric hindrance between the bulky Cy5 dye and the streptavidin binding pocket, ensuring that the measured affinity accurately reflects the true biotin-streptavidin interaction [1].

Tracing and Quality Control in Multistep Bioconjugate Synthesis

In industrial or large-scale academic settings where complex bioconjugates (e.g., Antibody-Drug Conjugates, peptide-PROTACs) are produced, this linker serves as a powerful internal standard or a building block for a fluorescently traceable intermediate. Its strong Cy5 signal allows for real-time monitoring of reaction progress and purification via simple fluorescence detection , while its biotin handle provides an orthogonal purification tag . This dual-reporting capability can significantly enhance quality control and streamline the manufacturing process of sophisticated therapeutic leads.

Application

Selection Property

Validation Focus

Fluorescent PROTAC synthesis for target engagement studies

Integrated Cy5–biotin–PEG architecture

Co-localization imaging and streptavidin pull-down reproducibility

High-throughput screening of PROTAC libraries

Cy5 fluorescence for mix-and-read quantification

Assay signal correlation with bioconjugation efficiency

Biotin-avidin binding kinetics probe development

Extended PEG spacer minimizing steric hindrance

Binding constant accuracy in FP or BLI assays

Quality control tracer in multistep bioconjugate synthesis

Dual fluorescence and affinity reporting

Reaction monitoring and orthogonal purification verification

• [1] Wilchek M, Bayer EA. Introduction to avidin-biotin technology. Methods Enzymol. 1990;184:5-13. View Source